118-90-1(O-Toluic acid),3SK,2-met

O-Toluic acid Properties

Names and Identifiers

- 2-Methylbenzoic acid
- ortho-toluic acid
- o-Toluic acid
- o-Toluic acidneat
- 2-Methyl-benzaldehyd-diaethylacetal
- 2-Methyl-benzaldehyd-diethylacetal
- 2-methyl-benzaldehyde diethylacetal
- 2-toluic acid
- methylbenzoic acid
- ortho-methylbenzoic acid
- o-tolualdehyde diethyl acetal
- o-toluenecarboxylic acid
- o-Toluylic acid
- toluenecarboxylic acid
- -Toluic acid
- o-Methylbenzoate
- o-Toluylic acid
- o-toluic
- o-Totuic acid
- 2-ToluicAcid98+%
- AKOS BBS-00003722
- o-Toluic acid 99%
- Orthotoluic acid
- Toluic acid
- o-Methylbenzoic acid
- Benzoic acid, 2-methyl-
- 2-Methyl-Benzoic Acid
- o-Toluate
- Benzoic acid, methyl-
- 2-Benzoate
- 2-Methyl benzoic acid
- ZWLPBLYKEWSWPD-UHFFFAOYSA-N
- 9NR3033Y0U
- orthotoluate
- O-Toluylate
- 2-Benzoic acid
- 2-methyl benzoate
- 2-met
- 2-TOLUIC ACID
- MFCD00002477
- J-003905
- Ortho methyl benzoic acid
- UNII-9NR3033Y0U
- Z104495626
- SMR001224517
- CHEMBL114957
- NCGC00090891-01
- BRN 1072103
- 2-methyl-benzoate
- NCGC00257640-01
- BENZOIC ACID,2-METHYL
- o-Toluic acid, puriss., >=99.5% (T)
- CHEBI:36632
- HMS3039K11
- HY-41494
- InChI=1/C8H8O2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3,(H,9,10
- NSC-2193
- DTXSID6026161
- 118-90-1
- EINECS 204-284-9
- I889W3548N
- AKOS000119477
- o-ToluicAcid-13C2
- FT-0649690
- D77873
- EINECS 247-107-0
- AS-10809
- Q3291707
- NSC2193
- AB-131/40195545
- bmse000557
- O-TOLUIC ACID [MI]
- Tox21_200086
- NS00009693
- o-Toluic acid, 99%
- F2191-0132
- EN300-21374
- SCHEMBL10444025
- C07215
- AI3-15625
- FT-0773535
- AC-5963
- CS-W020111
- CAS-118-90-1
- SY008811
- 2-Methylbenzoicacid
- T0292
- s6217
- SCHEMBL4152
- NCGC00090891-02
- 3SK
- UNII-I889W3548N
- DTXCID006161
- 25567-10-6
- MLS002152917
- NSC 2193
- TOLUIC ACID, O-
- WLN: QVR B1
- 2-Methylbenzoic acid ; o-Methylbenzoate ; o-Toluylic acid
- 442197-98-0
- STK498487
- DB-265507
- 2-Toluic acid
- METHYL,(BENZOYLOXY)-
- 2-Methylbenzoic acid; o-Methylbenzoate; o-Toluylic acid
- O-TOLUIC ACID
- 2-Methylbenzoic Acid
- O-TOLUYLIC ACID
- ORTHO-TOLUIC ACID
- +Expand
- MDL： MFCD00002477
- InChIKey： ZWLPBLYKEWSWPD-UHFFFAOYSA-N
- Inchi： 1S/C8H8O2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3,(H,9,10)
- SMILES： O([H])C(C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H])=O
- BRN： 1072103

Computed Properties

Exact Mass: 136.05200
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 136.05243
Heavy Atom Count: 10
Complexity: 131
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Surface Charge: 0
Topological Polar Surface Area: 37.3

Experimental Properties

LogP: 1.69320
PSA: 37.30000
Merck: 9535
Refractive Index: 1.512
Water Partition Coefficient: <0.1 g/100 mL at 19 ºC
Boiling Point: 259°C(lit.)
Melting Point: 102.0 to 107.0 deg-C
Vapor Pressure: 0.0±0.6 mmHg at 25°C
Flash Point: Fahrenheit: 298.4 ° f < br / > Celsius: 148 ° C < br / >
Solubility: 1.2g/l
Color/Form: Prismatic or acicular crystals precipitate from water.
PH: 3.1 (H2O, 20℃)(saturated aqueous solution)
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases.
Solubility: Slightly soluble in water, easily soluble in ethanol and chloroform.
Sensitiveness: Sensitive to humidity
pka: 3.91(at 25℃)
Density: 1.062 g/mL at 25 °C(lit.)

O-Toluic acid Security Information

Symbol: GHS07
RTECS：XU1400000
WGK Germany：3
Safety Term：S22
Safety Instruction： S26-S36-S22
Risk Phrases：R22
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Store at room temperature
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：Yes

O-Toluic acid Customs Data

HS CODE：2916391000
Customs Data：

China Customs Code:
2916391000

Overview:

2916391000 O-methyl benzoic acid.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916391000 2-methylbenzoic acid.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.Lowest tariff:6.5%.General tariff:30.0%

O-Toluic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Apollo Scientific	OR923132-100g	o-Toluic acid	118-90-1	98%	100g	£85.00	2023-08-31
Chemenu	CM158644-500g	2-Methylbenzoic acid	118-90-1	95+%	500g	$102
ChemScence	CS-W020111-1000g	o-Toluic acid	118-90-1	99.71%	1000g	$41.0	2021-09-02
Crysdot LLC	CD12174940-500g	2-Methylbenzoic acid	118-90-1	97%	500g	$80	2024-07-18
Enamine	EN300-21374-0.05g	2-methylbenzoic acid	118-90-1	95%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D661106-1kg	o-Toluic acid	118-90-1	97%	1kg	$200	2021-10-21
Key Organics Ltd	AS-10809-1MG	o-Toluic Acid	118-90-1	>99%	1mg	£36.00	2023-09-07
Life Chemicals	F2191-0132-0.25g	2-methylbenzoic acid	118-90-1	95%+	0.25g	$18.0	2023-11-21
Matrix Scientific	134465-100mg	2-Methylbenzoic acid, 95%+	118-90-1	95%	100mg	$53.00
MedChemExpress	HY-41494-100mg	o-Toluic acid	118-90-1	99.71%	100mg	￥550	2023-08-31

O-Toluic acid Synthesis

Synthetic Circuit 1

79669-49-1

118-90-1

79669-49-1

Reaction Conditions

1.1 Solvents: Acetonitrile , Water ; overnight, pH 9.5, rt
1.2 Reagents: Ethanol
1.3 Reagents: Molybdenum hexacarbonyl , Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol , Water ; 15 h, 80 °C

Reference

Palladium-Catalyzed Hydroxycarbonylation of (Hetero)aryl Halides for DNA-Encoded Chemical Library Synthesis

Li, Jian-Yuan; et al, Bioconjugate Chemistry, 2019, 30(8), 2209-2215

O-Toluic acid Raw materials

5-Bromo-2-methylbenzoic acid

O-Toluic acid Preparation Products

O-Toluic acid Suppliers

AN HUI JIANG TAI XIN CAI LIAO Technology Co., Ltd.

Audited Supplier

(CAS:118-90-1)

MR./MRS.:ZHOU JING LI

Phone:15852998877

Email:648969816@qq.com

JIANG SU RUN FENG HE CHENG Technology Co., Ltd.

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(CAS:118-90-1)

MR./MRS.:CAI JING LI

Phone:18662931390

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NAN JING WANG ZHI XING YI YAO Technology Co., Ltd.

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(CAS:118-90-1)

MR./MRS.:LIAO KAI

Phone:18569809817

Email:3007551076@qq.com

Hubei Shixing Chemical Co., Ltd

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(CAS:118-90-1)

MR./MRS.:JIANG KUN

Phone:18086426449

Email:1273554466@qq.com

GUANG DONG WENG JIANG HUA XUE SHI JI Co., Ltd.

Audited Supplier

(CAS:118-90-1)

MR./MRS.:LUO XUE YUN

Phone:13927875076

Email:3007432263@qq.com

TIAN MEN HENG CHANG HUA GONG Co., Ltd.

Audited Supplier

(CAS:118-90-1)

MR./MRS.:LEI JING LI

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Hubei Hanwei Chemical Co., Ltd

Audited Supplier

(CAS:118-90-1)

MR./MRS.:LI JUN

Phone:15791925948

Email:2801519207@qq.com

Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:118-90-1)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

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Marcel Gawek,Sherif Madkour,Paulina Szymoniak,Jörg Radnik,Andreas Schönhals Soft Matter, 2021,17, 6985-6994
3. 77. Mechanism and steric course of octahedral aquation. Part VI. The non-solvolytic aquation of trans-bromonitrobis(ethylenediamine)-cobalt(III) salts

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4. Non-covalent organocatalysis in asymmetric oxidative C(sp3)–H bond functionalization – broadening C–H bond coupling reactions

Sebastian Stockerl Org. Chem. Front., 2016,3, 277-280
5. Capillary tube wetting induced by particles: towards armoured bubbles tailoring†

Farzam Zoueshtiagh,Michael Baudoin,David Guerrin Soft Matter, 2014,10, 9403-9412
6. Hydroboration reactions using transition metal borane and borate complexes: an overview

Koushik Saha,Sundargopal Ghosh Dalton Trans., 2022,51, 2631-2640
7. Extensional viscosity of copper nanowire suspensions in an aqueous polymer solution

Amarin G. McDonnell,Naveen N. Jason,Leslie Y. Yeo,James R. Friend,Wenlong Cheng,Ranganathan Prabhakar Soft Matter, 2015,11, 8076-8082
8. Structural and electronic configuration of medium-sized strontium doped magnesium SrmMgn clusters and their anions†

Hang Yang,Yan Fei Hu,Yu Quan Yuan,Qing Yang Li,Song Guo Xi,Yuan Yuan Li,Jing Yang,Wei Lin New J. Chem., 2022,46, 1182-1193
9. Density functional theory-based investigation of HCN and NH3 formation mechanisms during phenylalanine pyrolysis†

Baizhong Sun,Chuanqun Liu,Deyong Che,Hongpeng Liu,Shuai Guo RSC Adv., 2020,10, 28431-28436
10. Front cover

Food Funct., 2021,12, 8817-8818

Cas no 118-90-1 (O-Toluic acid)

O-Toluic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

O-Toluic acid Security Information

O-Toluic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

O-Toluic acid Price

O-Toluic acid Synthesis

Synthetic Circuit 1

O-Toluic acid Raw materials

O-Toluic acid Preparation Products

O-Toluic acid Suppliers

O-Toluic acid Related Literature

Related Categories

118-90-1 (O-Toluic acid) Related Products